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Compound of Interest

Compound Name: 6-Methoxyflavanone

Cat. No.: B191839 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This guide provides essential,

step-by-step procedures for the proper disposal of 6-Methoxyflavanone, tailored for

researchers, scientists, and drug development professionals. Adherence to these protocols, in

conjunction with institutional and local regulations, is critical for maintaining a safe laboratory

environment.

Immediate Safety and Handling
Before commencing any disposal procedures, it is crucial to handle 6-Methoxyflavanone with

the appropriate personal protective equipment (PPE) to mitigate risks of exposure.

Eye Protection: Wear safety glasses or goggles.

Hand Protection: Use chemical-resistant gloves, such as nitrile gloves.

Body Protection: A laboratory coat is mandatory to prevent skin contact.

Respiratory Protection: Work in a well-ventilated area. If there is a risk of dust formation, a

dust mask or respirator should be used.

Chemical and Hazard Profile
Accurate identification and understanding of the hazards associated with 6-Methoxyflavanone
are the first steps in its safe disposal. The following table summarizes key data for this
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compound.

Property Data Reference

IUPAC Name
6-Methoxy-2-phenyl-4H-

chromen-4-one

CAS Number 26964-24-9 [1]

Molecular Formula C₁₆H₁₂O₃ [1]

GHS Hazard Statements

H312: Harmful in contact with

skin.H411: Toxic to aquatic life

with long lasting effects.

[2]

GHS Hazard Class

Acute toxicity, Dermal

(Category 4)Short-term (acute)

aquatic hazard (Category

2)Long-term (chronic) aquatic

hazard (Category 2)

[2]

Step-by-Step Disposal Protocol
The recommended method for the disposal of 6-Methoxyflavanone is through a licensed

professional waste disposal service.[3] This ensures compliance with all relevant regulations.

Segregation: Keep 6-Methoxyflavanone waste separate from other chemical waste streams

to prevent inadvertent reactions.[3][4] Incompatible substances, such as acids and bases,

should be stored separately.[4]

Containerization:

Place solid 6-Methoxyflavanone waste into a suitable, clearly labeled, and sealed

container.[3] The container must be in good condition and compatible with the chemical.[4]

Liquid waste containing 6-Methoxyflavanone should be stored in a securely capped

container, leaving at least one inch of headroom to allow for expansion.[4]
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Labeling: Clearly label the waste container as "Hazardous Waste: 6-Methoxyflavanone".[3]

The label should also include the date when the waste was first added to the container.[5]

Storage:

Store the sealed and labeled container in a designated "Satellite Accumulation Area"

(SAA) within the laboratory.[4][6] This area must be at or near the point of waste

generation.[6]

The SAA should be inspected weekly for any signs of leakage.[4]

Disposal of Contaminated Materials: Any items that have come into contact with 6-
Methoxyflavanone, including gloves, bench paper, pipette tips, and weighing boats, are

considered contaminated and must be disposed of as hazardous waste in the same manner

as the chemical itself.[3][5] Chemically contaminated sharps should be placed in a labeled,

puncture-resistant container.[7][8]

Waste Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a

licensed hazardous waste disposal company to arrange for the collection of the waste.[5][6]

Do not dispose of 6-Methoxyflavanone down the sink or by evaporation.[5]

Empty Containers: A container that has held 6-Methoxyflavanone should be managed as

hazardous waste unless it is triple-rinsed with a suitable solvent.[5] The rinsate from this

process must be collected and disposed of as hazardous waste.[5] After triple-rinsing, deface

the chemical label before disposing of the container as regular trash.[5]

Spill Management
In the event of a 6-Methoxyflavanone spill, the following steps should be taken to minimize

exposure and environmental contamination:

Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate the

immediate area.[3]

Wear PPE: Before addressing the spill, put on the necessary personal protective equipment.

[3]
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Containment and Cleanup: Cover the spill with an absorbent material. Collect the spilled

substance and absorbent material and place it into a sealed, labeled container for disposal

as hazardous waste.[9][10]

Decontamination: Clean the affected area thoroughly. All cleaning materials must also be

disposed of as hazardous waste.[3]

Disposal Workflow Visualization
The following diagram outlines the decision-making and procedural flow for the proper disposal

of 6-Methoxyflavanone.
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Caption: Logical workflow for the proper disposal of 6-Methoxyflavanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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